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A detailed comparison of the biomechanical performance of various fixation methods in
Bilateral Sagittal Split Osteotomy (BSSO), supported by finite element analysis data.

This guide provides a comparative analysis of stress distribution in different fixation techniques
used in Bilateral Sagittal Split Osteotomy (BSSO), a common corrective jaw surgery. By
leveraging finite element analysis (FEA), a powerful computational tool, researchers can
simulate the biomechanical environment of the mandible post-surgery and predict the
performance of various fixation hardware. This information is crucial for surgeons to select the
optimal fixation method that ensures stability, promotes healing, and minimizes complications.

Performance Comparison of BSSO Fixation
Techniques

The stability of the osteotomized segments in BSSO is paramount for successful patient
outcomes. Finite element studies have been instrumental in evaluating the biomechanical
behavior of different fixation methods under simulated masticatory forces. The von Mises
stress, a measure of the overall stress state at a point, is a key metric used in these analyses
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to predict areas of high stress concentration in both the fixation hardware and the surrounding
bone.

The following table summarizes the quantitative findings from several key studies, comparing
the von Mises stress values observed in different fixation techniques.
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L. . Component Maximum von
Fixation Technique . Study Reference
Analyzed Mises Stress (MPa)
o Higher than locking
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plate
Locking Plate Plate Lower than 3D plate [1]

2-hole Monocortical

Cortical Bone 75.98 [2]
Plate (2HMCPf)
4-hole Monocortical )
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Three Bicortical Higher (161%
Screw Threads ] [3114]
Screws difference)
Two Bicortical Screws  Screw Threads Lower [31[4]
Three Bicortical Spongy Bone (Left Higher (78% 1]
Screws Ramus) difference)
o Spongy Bone (Left
Two Bicortical Screws Lower [3114]
Ramus)
Most favorable
Miniplate Fixation Fixation Unit biomechanical [5][6]
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Two Bicortical Screws  Fixation Unit biomechanical [51[6]
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Three Bicortical o ) ) )
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Statistically significant
1.7 mm Miniplate Plate difference from 2.0 [718]
mm plates/screws

2.0 mm Bicortical More rigid than
Screws o o [71[8]
Screws miniplate fixations

o Less rigid than 2.0
2.0 mm Miniplate Plate o [718]
mm bicortical screws

Key Findings:

o 3D vs. Locking Plates: Studies suggest that 3D plates may distribute stress more evenly
compared to locking plates, although stress concentration can be higher in the locking plates
themselves.[1]

» Monocortical Plate Configurations: A modified 2-hole monocortical plate fixation has been
shown to result in significantly lower von Mises stress in both the cortical bone and the
fixation hardware compared to a traditional 4-hole plate.[2]

o Number of Bicortical Screws: Using three bicortical screws generally leads to higher stress
concentrations in the screws and surrounding bone compared to using two screws.[3][4]
However, some studies indicate that an inverted L-pattern of three bicortical screws provides
the most stable fixation.[9]

e Miniplates vs. Bicortical Screws: Miniplate fixation has demonstrated a more favorable
biomechanical performance with lower stress and displacement compared to two or three
bicortical screws.[5][6] Conversely, other studies have found that 2.0 mm bicortical screws
are more rigid than miniplate fixations.[7][8]

o Plate Size: A 1.7 mm miniplate shows statistically significant differences in stress and
displacement compared to 2.0 mm miniplates and bicortical screws, suggesting that plate
dimensions are a critical factor in biomechanical stability.[7][8]

Experimental Protocols in Finite Element Analysis
of BSSO Fixation
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The following outlines a typical methodology employed in the finite element analysis of BSSO
fixation, based on protocols described in the cited literature.

1. 3D Model Generation:

A three-dimensional model of a human mandible is typically created from computed
tomography (CT) scan data.[2][6][7][9]

This digital model is then imported into specialized software (e.g., HyperMesh, SolidWorks)
to create a solid finite element model.[1][7]

. Virtual Surgery and Fixation:
A bilateral sagittal split osteotomy is simulated on the virtual mandible model.[1][7][9]

The virtual bone segments are then fixed using 3D models of the fixation hardware being
studied (e.g., miniplates, screws).[1][2][9] Different configurations and types of plates and
screws are applied to separate models for comparison.[9]

. Meshing and Material Properties:

The entire assembly (mandible and fixation) is "meshed," dividing it into a large number of
smaller elements (a finite element mesh).[1]

Material properties, such as Young's modulus and Poisson's ratio for cortical bone,
cancellous bone, and the titanium alloy of the fixation hardware, are assigned to the
respective components of the model.

. Application of Loads and Boundary Conditions:

Forces simulating the action of masticatory muscles are applied to the virtual mandible.[1][2]
These forces are often applied to specific anatomical regions, such as the occlusal surfaces
of the posterior teeth.[3][4][9]

Boundary conditions are set to constrain the model in a realistic manner, often by fixing the
nodes at the condylar regions.[2]

. Analysis and Data Acquisition:
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o The meshed model with applied loads and boundary conditions is imported into an FEA
solver (e.g., Ansys, Solidworks).[1][6][7]

o The software then calculates the stress distribution (typically von Mises stress), strain, and
displacement throughout the model.[1][2][6]

Visualizing the FEA Workflow

The following diagram illustrates the logical workflow of a typical finite element analysis study
comparing BSSO fixation methods.
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Finite Element Analysis Workflow for BSSO Fixation Comparison.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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